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An In-Depth Technical Guide to 3-Bromo-4-methylphenol (CAS: 60710-39-6)

Authored by: A Senior Application Scientist

This guide provides an in-depth technical overview of 3-Bromo-4-methylphenol, a versatile
halogenated aromatic compound. It is intended for an audience of researchers, scientists, and
professionals in drug development and fine chemical synthesis. We will delve into its chemical
and physical properties, synthesis methodologies, key applications, and critical safety
protocols, offering field-proven insights into its practical use.

Introduction and Strategic Importance

3-Bromo-4-methylphenol (also known as 2-Bromo-4-hydroxytoluene) is a significant chemical
intermediate widely utilized in organic synthesis.[1][2] Its structure, featuring a phenolic
hydroxyl group, a methyl group, and a bromine atom on an aromatic ring, provides multiple
reactive sites, making it a valuable building block for more complex molecules.[3] This
compound is a key raw material in the synthesis of pharmaceuticals, agrochemicals, and
dyestuffs.[1] Notably, it has also been identified as a component of the marine alga
Polysiphonia sphaerocarpa.[1] The strategic placement of the bromine atom and the activating
methyl and hydroxyl groups dictates its reactivity and utility in various synthetic pathways.

Physicochemical and Spectroscopic Profile
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A thorough understanding of a compound's physical and chemical properties is fundamental to
its application in research and development. The properties of 3-Bromo-4-methylphenol are
summarized below.

Table 1: Core Physicochemical Properties

Property Value Source(s)
CAS Number 60710-39-6 [L1[41[5]116][7]
Molecular Formula C7H-BroO [81[41[5][7]
Molecular Weight 187.03 g/mol [4115]

White to cream or off-white
Appearance ) [7]
crystalline powder

Melting Point 52.0-58.0 °C [7]
Solubility Slightly soluble in water. [1]
IUPAC Name 3-bromo-4-methylphenol [4107]
SMILES CC1=C(C=C(C=C1)O)Br [4][9]

InChl=1S/C7H7BrO/c1-5-2-3-
InChl [4][9]
6(9)4-7(5)8/h2-4,9H,1H3

GMZKNRDHSHYMHG-
InChiKey [41[71[9]
UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is crucial for structure confirmation and purity assessment.
Comprehensive spectral data for 3-Bromo-4-methylphenol, including *H NMR, 13C NMR,
Mass Spectrometry (MS), and Infrared (IR) spectra, are publicly available through databases
such as PubChem and ChemicalBook.[4][10] This data is indispensable for researchers to
verify the identity and purity of the material before its use in sensitive synthetic applications.

Synthesis and Reaction Pathways
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The synthesis of brominated phenols requires careful control of regioselectivity. While a direct
synthesis protocol for 3-Bromo-4-methylphenol from p-cresol is not explicitly detailed in the
provided search results, a common and analogous method involves the electrophilic

bromination of the corresponding cresol. Another established route involves the diazotization of
a brominated aminotoluene.

Logical Synthesis Workflow

The diagram below outlines a logical workflow for the synthesis and purification of a
brominated methylphenol, adaptable for the target compound.
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Synthesis Stage

Precursor
(e.g., 3-Bromo-4-aminotoluene)

tep 1

Diazotization
(NaNOz2, H2S04, H20, <5°C)

tep 2

Hydrolysis
(Steam Distillation)

solate crude

Work-up & [Purification
Solvent Extraction
(e.g., Ether)

Wash & Neutralize
(H20, NaHCO:s soln.)

l

Base Extraction of Phenol
(NaOH soln.)

l

Acidification & Isolation
(HCI, Ether Extraction)

Final Purification
(Distillation under reduced pressure)

Characterize

A

Pure 3-Bromo-4-methylphenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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